Cas no 55086-55-0 (isoquinoline, 3,7-dimethoxy- (9ci))

• Product Name: isoquinoline, 3,7-dimethoxy- (9ci)
• CAS No: 55086-55-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 943320
• PubChem ID: 45117039
• Update Time: 2025-04-19

isoquinoline, 3,7-dimethoxy- (9ci) Chemical and Physical Properties

Names and Identifiers

• isoquinoline, 3,7-dimethoxy- (9ci)
• DB-326510
• 55086-55-0
• 3,7-Dimethoxyisoquinoline
• ISOQUINOLINE, 3,7-DIMETHOXY-

• Inchi： 1S/C11H11NO2/c1-13-10-4-3-8-6-11(14-2)12-7-9(8)5-10/h3-7H,1-2H3
• InChI Key： JAZCDQHTFHNPIX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(N=CC=2C=1)OC

Computed Properties

• Exact Mass: 189.079
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2
• XLogP3: 2.4